![molecular formula C17H14F2N2O2 B4758291 N-(4-fluorobenzyl)-3-(2-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide](/img/structure/B4758291.png)
N-(4-fluorobenzyl)-3-(2-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide
Overview
Description
N-(4-fluorobenzyl)-3-(2-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is commonly referred to as 'compound X' and has been found to exhibit promising results in various studies.
Mechanism of Action
The mechanism of action of compound X involves the modulation of specific signaling pathways in the body. The compound has been found to interact with various receptors, including the dopamine receptor and the N-methyl-D-aspartate (NMDA) receptor. These interactions lead to changes in the activity of various enzymes and proteins, ultimately resulting in the therapeutic effects of the compound.
Biochemical and Physiological Effects:
Compound X has been found to have a range of biochemical and physiological effects. It has been shown to modulate the release of neurotransmitters, including dopamine and glutamate, which are involved in the regulation of various physiological processes. The compound has also been found to have anti-inflammatory effects and to modulate the activity of specific enzymes involved in cell signaling.
Advantages and Limitations for Lab Experiments
The advantages of using compound X in lab experiments include its high potency and specificity for specific receptors. The compound has been found to have a low toxicity profile, making it a safe candidate for drug development. However, the limitations of using the compound in lab experiments include the complexity of the synthesis method and the cost associated with producing the compound.
Future Directions
There are several future directions for the research and development of compound X. One potential direction is the development of more efficient and cost-effective synthesis methods to produce the compound. Another direction is the exploration of the compound's potential therapeutic applications in various diseases and conditions. Additionally, further research is needed to fully understand the mechanism of action of the compound and its potential side effects.
Scientific Research Applications
Compound X has been extensively studied for its potential therapeutic applications. It has been found to exhibit activity against various diseases and conditions, including cancer, Alzheimer's disease, and Parkinson's disease. The compound has been shown to have a high affinity for specific receptors in the body, making it a promising candidate for drug development.
properties
IUPAC Name |
3-(2-fluorophenyl)-N-[(4-fluorophenyl)methyl]-4,5-dihydro-1,2-oxazole-5-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14F2N2O2/c18-12-7-5-11(6-8-12)10-20-17(22)16-9-15(21-23-16)13-3-1-2-4-14(13)19/h1-8,16H,9-10H2,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDOTUJNTYCEVAA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(ON=C1C2=CC=CC=C2F)C(=O)NCC3=CC=C(C=C3)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14F2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N~5~-(4-Fluorobenzyl)-3-(2-fluorophenyl)-4,5-dihydro-5-isoxazolecarboxamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.